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Compound of Interest

Compound Name: Magurlit

CAS No.: 78090-19-4

Cat. No.: B1227794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magurlit granules are a pharmaceutical formulation designed for oral administration, typically

containing a combination of active pharmaceutical ingredients (APIs) including magnesium

citrate, potassium citrate, sodium citrate, and pyridoxine hydrochloride (Vitamin B6). This

formulation is often utilized for the prevention and management of urinary calculi (kidney

stones). The effervescent nature of the granules, upon dissolution in water, provides a

palatable and easily administered dosage form.

These application notes provide a comprehensive overview of a representative formulation of

Magurlit granules, detailed experimental protocols for their preparation via wet granulation,

and a robust framework for conducting stability analysis in accordance with ICH guidelines. The

information presented herein is intended to serve as a practical guide for researchers and

professionals involved in the development and quality control of similar pharmaceutical

products.
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Data Presentation
Table 1: Representative Formulation of Magurlit
Granules

Component Function
Quantity per 5g

Sachet
Justification

Magnesium Citrate
Active Pharmaceutical

Ingredient
400 mg

Provides magnesium

ions.

Potassium Citrate
Active Pharmaceutical

Ingredient
1100 mg

Provides potassium

and citrate ions.

Sodium Citrate
Active Pharmaceutical

Ingredient
800 mg

Provides sodium and

citrate ions.

Pyridoxine

Hydrochloride

(Vitamin B6)

Active Pharmaceutical

Ingredient
25 mg

Vitamin supplement.

[1]

Citric Acid

(Anhydrous)

Acid Source

(Effervescence)
1200 mg

Reacts with

bicarbonate to

produce

effervescence.

Sodium Bicarbonate
Alkali Source

(Effervescence)
1000 mg

Reacts with acid to

produce carbon

dioxide.

Povidone (PVP K30) Binder 200 mg
Facilitates granule

formation.

Orange Flavor Flavoring Agent 200 mg Improves palatability.

Aspartame Sweetener 75 mg Provides sweetness.

Table 2: Stability Study Protocol and Conditions
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Parameter Specification

Storage Conditions

Long-term 25°C ± 2°C / 60% RH ± 5% RH[2]

Intermediate 30°C ± 2°C / 65% RH ± 5% RH[2]

Accelerated 40°C ± 2°C / 75% RH ± 5% RH[2]

Testing Frequency

Long-term 0, 3, 6, 9, 12, 18, 24, 36 months[2]

Intermediate 0, 3, 6 months

Accelerated 0, 3, 6 months[2]

Packaging
Moisture-impermeable sachets (e.g., aluminum

foil laminate)

Table 3: Acceptance Criteria for Stability Testing
Test Acceptance Criteria

Appearance White to off-white granules, free from clumping.

Assay of APIs 90.0% - 110.0% of the label claim for each API.

pH of Reconstituted Solution 4.0 - 5.5

Moisture Content Not more than 0.5% w/w.

Effervescence Time Complete dissolution within 5 minutes.

Degradation Products
Individual unknown impurity: NMT 0.2%Total

impurities: NMT 1.0%

Experimental Protocols
Protocol 1: Formulation of Magurlit Granules by Wet
Granulation
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Objective: To prepare effervescent granules containing magnesium citrate, potassium citrate,

sodium citrate, and pyridoxine hydrochloride using a wet granulation technique.

Materials and Equipment:

Magnesium Citrate, Potassium Citrate, Sodium Citrate, Pyridoxine HCl, Citric Acid, Sodium

Bicarbonate, Povidone (PVP K30), Orange Flavor, Aspartame.

Planetary mixer or high-shear granulator.

Fluid bed dryer or tray dryer.

Sieves (e.g., 16 mesh and 20 mesh).

Blender.

Sachet filling machine.

Procedure:

Sieving: Pass all active pharmaceutical ingredients and excipients (except the binder)

through a 20-mesh sieve to ensure uniformity and remove any lumps.

Dry Mixing: Transfer the sieved powders into a planetary mixer or the bowl of a high-shear

granulator. Mix for 15 minutes to achieve a homogenous blend.

Binder Preparation: Prepare the granulating fluid by dissolving Povidone (PVP K30) in a

suitable volume of purified water or ethanol.

Wet Granulation: Slowly add the binder solution to the powder blend under continuous

mixing. Continue mixing until a suitable wet mass with a dough-like consistency is formed.[3]

[4]

Wet Milling: Pass the wet mass through a 16-mesh sieve to form coarse granules.

Drying: Dry the wet granules in a fluid bed dryer at an inlet temperature of 50-60°C until the

moisture content is below 0.5%. Alternatively, a tray dryer can be used at a similar

temperature.[5]
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Dry Milling: Pass the dried granules through a 20-mesh sieve to obtain uniform granule size.

Final Blending: Add the sieved orange flavor and aspartame to the dried granules and blend

for 5 minutes in a suitable blender.

Packaging: Fill the final granule blend into pre-weighed, moisture-impermeable sachets.

Protocol 2: Stability Analysis of Magurlit Granules
Objective: To evaluate the stability of Magurlit granules under specified storage conditions over

a defined period.

Methodology:

Sample Preparation: Prepare multiple batches of Magurlit granules as per Protocol 1 and

package them in the final proposed packaging.

Storage: Place the packaged samples in stability chambers maintained at the conditions

specified in Table 2.[2]

Testing: At each time point indicated in Table 2, withdraw samples and perform the following

tests as per the established and validated analytical methods.

Appearance: Visually inspect the granules for any changes in color, texture, or for the

presence of clumps.

Assay of APIs (HPLC Method):

Principle: A stability-indicating High-Performance Liquid Chromatography (HPLC)

method should be developed and validated for the simultaneous quantification of

magnesium citrate, potassium citrate, sodium citrate, and pyridoxine hydrochloride.[6][7]

[8][9] Due to the different properties of the analytes (organic molecule vs. inorganic

salts), a combination of methods might be necessary. For instance, pyridoxine HCl can

be quantified using a C18 column with a UV detector, while the citrate salts might

require ion chromatography or a different HPLC method with a conductivity detector.

Proposed HPLC Method for Pyridoxine HCl:
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Column: C18 (250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of phosphate buffer and acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV at 291 nm.

Proposed Method for Citrate Salts (Ion Chromatography):

Column: Anion-exchange column.

Mobile Phase: Sodium hydroxide gradient.

Detection: Suppressed conductivity detection.

Validation: The analytical methods must be validated according to ICH Q2(R1)

guidelines for specificity, linearity, range, accuracy, precision, and robustness.

pH of Reconstituted Solution: Dissolve the contents of one sachet in 200 mL of purified

water and measure the pH using a calibrated pH meter.

Moisture Content: Determine the water content using the Karl Fischer titration method.

Effervescence Time: Place the contents of one sachet into a beaker containing 200 mL of

water at 20-25°C. Record the time taken for the effervescence to cease and for the

granules to dissolve completely.

Degradation Products: Analyze the samples using the validated stability-indicating HPLC

method(s) to identify and quantify any degradation products.

Protocol 3: Forced Degradation Studies
Objective: To identify potential degradation products and establish the intrinsic stability of the

drug product. This study is crucial for the development and validation of a stability-indicating

analytical method.[10][11]

Procedure: Expose the Magurlit granules to the following stress conditions:
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Acid Hydrolysis: Reflux in 0.1 N HCl at 60°C for 2 hours.

Base Hydrolysis: Reflux in 0.1 N NaOH at 60°C for 2 hours.

Oxidative Degradation: Treat with 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Expose to dry heat at 80°C for 48 hours.

Photostability: Expose to light providing an overall illumination of not less than 1.2 million lux

hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square

meter, as per ICH Q1B guidelines.[2]

After exposure, analyze the stressed samples using the developed HPLC method to assess for

degradation and to ensure that the degradation products are well-resolved from the parent

peaks.
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Caption: Workflow for the formulation of Magurlit granules.
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Caption: Workflow for the stability analysis of Magurlit granules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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